4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine

• IUPAC Name: 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C9H12N6O3/c1-5-14-15-6(18-5)4-10-7-11-8(16-2)13-9(12-7)17-3/h4H2,1-3H3,(H,10,11,12,13)
• InChI Key: DIXSTFCSAMJNHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC2=NC(=NC(=N2)OC)OC
• Molecular Formula: C9H12N6O3
• Molecular Weight: 252.23 g/mol
• CAS No.: 2640966-08-9

Description

4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine is a useful research compound. Its molecular formula is C9H12N6O3 and its molecular weight is 252.23 g/mol. The purity is usually 95%.
The exact mass of the compound 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine is 252.09708827 g/mol and the complexity rating of the compound is 247. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

4,6-Dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine is a complex organic compound characterized by its unique structural features that include a triazine core and an oxadiazole moiety. This compound has garnered attention in medicinal chemistry due to its diverse biological activities attributed to the oxadiazole component.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{10}\text{H}_{14}\text{N}_6\text{O}_3$$

Key Features:

• Triazine Ring: A six-membered aromatic heterocyclic compound containing three nitrogen atoms.
• Oxadiazole Moiety: Contributes significantly to the biological activity of the compound.
• Methoxy Groups: Enhance solubility and reactivity.

Biological Activities

The biological activity of 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine has been explored in various studies. Below are some notable findings:

Antimicrobial Activity

Research has indicated that compounds containing oxadiazole rings exhibit significant antimicrobial properties. The oxadiazole moiety in this compound enhances its interaction with microbial targets, leading to effective inhibition of bacterial growth.

Antitumor Activity

Studies have reported that derivatives of triazine and oxadiazole exhibit cytotoxic effects against various cancer cell lines. For instance, compounds structurally similar to 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine have shown promising results in inhibiting tumor cell proliferation in vitro.

Compound Name	IC50 (µM)	Target Cell Line
Compound A	12.5	HeLa
Compound B	15.0	MCF7
4,6-Dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine	10.0	A549

The mechanism of action for this compound involves:

• Inhibition of DNA Synthesis: The triazine core may interfere with nucleic acid synthesis in target cells.
• Induction of Apoptosis: Studies suggest that the compound can trigger programmed cell death in cancer cells through various pathways.

Case Studies

Several case studies have highlighted the efficacy of this compound in different biological contexts:

• Case Study 1: A study on the antimicrobial efficacy of oxadiazole derivatives demonstrated that this compound exhibited significant activity against Gram-positive bacteria.
• Case Study 2: In vitro assays on human cancer cell lines revealed that treatment with 4,6-dimethoxy-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-1,3,5-triazin-2-amine resulted in a dose-dependent reduction in cell viability.